Cas no 1119449-58-9 (3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride)

• Product Name: 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride
• CAS No: 1119449-58-9
• MF: C₁₆H₂₁ClN₄O₂
• MW: 336.816542387009
• CID: 5205773
• Update Time: 2025-07-20

3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{5-[(4-ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride
• 3-(5-((4-Ethylpiperazin-1-yl)methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• 3-[5-[(4-ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl]benzaldehyde;hydrochloride
• 3-(5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl)benzaldehyde hydrochloride
• A910343
• 3-(5-((4-ethylpiperazin-1-yl)methyl)-1,2,4-oxadiazol-3-yl)benzaldehyde HCl
• 3-(5-((4-Ethylpiperazin-
• 3-[5-[(4-ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl]benzaldehyde
• Benzaldehyde, 3-[5-[(4-ethyl-1-piperazinyl)methyl]-1,2,4-oxadiazol-3-yl]-
• 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride

• Inchi： 1S/C16H20N4O2.ClH/c1-2-19-6-8-20(9-7-19)11-15-17-16(18-22-15)14-5-3-4-13(10-14)12-21;/h3-5,10,12H,2,6-9,11H2,1H3;1H
• InChI Key： SUVQDHOVDWFAQW-UHFFFAOYSA-N
• SMILES： Cl.O1C(CN2CCN(CC)CC2)=NC(C2C=CC=C(C=O)C=2)=N1

Computed Properties

• Exact Mass: 336.135
• Monoisotopic Mass: 336.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5

3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride

Research Briefing on 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride (CAS: 1119449-58-9)

In recent years, the compound 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride (CAS: 1119449-58-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,2,4-oxadiazole scaffold and piperazine moiety, has shown promising potential as a bioactive agent in various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride involves a multi-step process, typically starting with the condensation of benzaldehyde derivatives with hydroxylamine to form oxime intermediates. Subsequent cyclization with cyanogen bromide or other nitrile sources yields the 1,2,4-oxadiazole core. The introduction of the 4-ethylpiperazine side chain is achieved through reductive amination or nucleophilic substitution, followed by salt formation to produce the hydrochloride derivative. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

Pharmacological evaluations of 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride have revealed its activity as a modulator of key biological targets, including G protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. In vitro studies demonstrate its affinity for serotonin and dopamine receptors, suggesting potential applications in neuropsychiatric disorders such as schizophrenia and depression. Additionally, its oxadiazole moiety has been linked to anti-inflammatory and antimicrobial properties, broadening its therapeutic scope.

Recent preclinical studies have explored the compound's efficacy in animal models of disease. For instance, in a murine model of neuroinflammation, administration of 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride significantly reduced pro-inflammatory cytokine levels and improved cognitive function. These findings underscore its potential as a multifunctional therapeutic agent. However, challenges such as bioavailability and metabolic stability remain to be addressed in further studies.

In conclusion, 3-{5-[(4-Ethylpiperazin-1-yl)methyl]-1,2,4-oxadiazol-3-yl}benzaldehyde hydrochloride represents a promising candidate for drug development, with diverse pharmacological activities and a well-characterized synthetic pathway. Ongoing research aims to optimize its pharmacokinetic properties and evaluate its safety profile in clinical trials. This compound exemplifies the intersection of chemical innovation and biological relevance, highlighting its significance in the evolving landscape of medicinal chemistry.